Cas no 854897-28-2 (6-Aminocinnolin-4-ol)

• Product Name: 6-Aminocinnolin-4-ol
• CAS No: 854897-28-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 2157438
• Update Time: 2023-08-05

6-Aminocinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-cinnolinol
• 4-Cinnolinol, 6-amino-
• 6-Aminocinnolin-4-ol
• 6-Aminocinnolin-4(1H)-one
• FCH995952
• AX8271108

• Inchi： 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,9H2,(H,11,12)
• InChI Key： OBRLCWKNRMVRQQ-UHFFFAOYSA-N
• SMILES： O=C1C=NNC2C=CC(=CC=21)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• XLogP3: 0.1
• Topological Polar Surface Area: 67.5